α-Pinene: Strongest DPPH Scavenger and Reducing Power Among Terpenoids
In a direct head-to-head comparison of seven predominant wine terpenoids (α-pinene, limonene, myrcene, geraniol, linalool, nerol, and terpineol), α-pinene demonstrated the strongest DPPH free radical scavenging activity with an IC₅₀ of 12.57 ± 0.18 mg/mL and the highest reducing power at 213.7 ± 5.27 μg/mL of L-ascorbic acid equivalents [1]. All other six terpenoids exhibited weaker antioxidant performance in both assays, establishing α-pinene as the superior antioxidant candidate within this chemically and commercially relevant comparator set [1].
| Evidence Dimension | DPPH free radical scavenging (IC₅₀) and reducing power |
|---|---|
| Target Compound Data | α-Pinene: DPPH IC₅₀ = 12.57 ± 0.18 mg/mL; Reducing power = 213.7 ± 5.27 μg/mL ascorbic acid equivalents |
| Comparator Or Baseline | Limonene, myrcene, geraniol, linalool, nerol, terpineol — all showed weaker activity (exact individual values reported in source); BHT used as positive control showed stronger scavenging |
| Quantified Difference | α-Pinene ranked highest among all seven terpenoids tested in both DPPH scavenging and reducing power assays |
| Conditions | In vitro DPPH free radical scavenging assay and reducing power assay; terpenoids tested as isolated compounds |
Why This Matters
For procurement decisions in food preservation, cosmetics, or natural antioxidant formulation, α-pinene offers quantifiably superior antioxidant capacity compared to other readily available monoterpene alternatives such as limonene or myrcene.
- [1] Wang C-Y, Chen Y-W, Hou C-Y. Antioxidant and antibacterial activity of seven predominant terpenoids. Int J Food Properties. 2019;22(1):230-238. doi:10.1080/10942912.2019.1582541. View Source
